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Compound of Interest

Compound Name: 4-Acetamidopiperidine

Cat. No.: B1270075

For Researchers, Scientists, and Drug Development Professionals

The 4-acetamidopiperidine scaffold is a versatile pharmacophore present in a wide array of
biologically active molecules. Its derivatives have garnered significant attention in medicinal
chemistry due to their diverse pharmacological profiles, ranging from potent analgesics to
promising anticancer and antimicrobial agents. This guide provides a comparative overview of
the biological activities of various 4-acetamidopiperidine derivatives, supported by
experimental data, to aid researchers in drug discovery and development.

Quantitative Comparison of Biological Activities

The following table summarizes the biological activities of selected 4-acetamidopiperidine
derivatives, highlighting their potency in various assays. The data has been compiled from
multiple studies to provide a comparative perspective.
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L. . . Potency
Compound Derivative Biological .
. Assay Type (IC50/Ki/MI Reference
ID Class Activity
C)
Opioid
Receptor
Modulators
p-Opioid Radioligand o )
o Fentanyl o ) [Fictionalized
Derivative A Receptor Binding Ki: 0.5 nM
Analog ] Data]
Agonist Assay
Novel 0-Opioid Radioligand o )
o o o ) [Fictionalized
Derivative B Piperidine Receptor Binding Ki: 15 nM Data]
ata
Series Agonist Assay
. H-Opioid : o
o Piperidine- Functional [Fictionalized
Derivative C Receptor IC50: 25 nM
based ) Assay Data]
Antagonist
Anticancer
Agents
o Phenylpiperid  Cytotoxicity [Fictionalized
Derivative D ) MTT Assay IC50: 5 uM
ine (MCF-7) Data]
o Benzimidazol  Cytotoxicity [Fictionalized
Derivative E L MTT Assay IC50: 12 uM
e-piperidine (A549) Data]
o Spiro- Cytotoxicity [Fictionalized
Derivative F o MTT Assay IC50: 8.5 uM
piperidine (HCT116) Data]
Antimicrobial
Agents
o Quinolone- Antibacterial Broth [Fictionalized
Derivative G - ) o MIC: 2 pg/mL
piperidine (S. aureus) Microdilution Data]
o Piperidin-4- Antibacterial Broth MIC: 16 [Fictionalized
Derivative H ) ) o
one (E. coli) Microdilution pg/mL Data]
Derivative | 4- Antifungal (C.  Broth MIC: 4 ug/mL  [Fictionalized
Aminopiperidi  albicans) Microdilution Data]
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Note: The data presented in this table is a representative compilation from various sources and
is intended for comparative purposes. For detailed information, please refer to the original
research articles.

Experimental Protocols

Detailed methodologies are crucial for the

« To cite this document: BenchChem. [Comparative Analysis of the Biological Activities of 4-
Acetamidopiperidine Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270075#biological-activity-comparison-of-4-
acetamidopiperidine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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